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Compound of Interest

Compound Name: Cobalt--dysprosium (1/3)

Cat. No.: B15483335 Get Quote

In the landscape of magnetic materials, rare-earth-cobalt (R-Co) intermetallics stand out for

their diverse and tunable properties, making them crucial for applications ranging from

permanent magnets to spintronic devices. This guide provides a comparative analysis of

Dysprosium Cobalt (CoDy3) with other notable rare-earth-cobalt intermetallics, focusing on

their structural, magnetic, and thermal characteristics. The information presented herein is

intended for researchers, scientists, and professionals in materials science and drug

development who require a concise yet comprehensive understanding of these advanced

materials.

Crystal Structure: The Rhombohedral Foundation
CoDy3, along with other compounds in the RCo3 series, crystallizes in a rhombohedral PuNi3-

type structure, belonging to the R-3m space group.[1] This complex structure features multiple

inequivalent crystallographic sites for both the rare-earth and cobalt atoms, which is a key

factor influencing their magnetic anisotropy. The lattice parameters for CoDy3 are consistent

with those of other members of the RCo3 family, exhibiting a systematic variation with the ionic

radius of the rare-earth element.

Magnetic Properties: A Tale of Antiparallel Moments
The magnetic behavior of CoDy3 is characterized by a ferrimagnetic ordering, where the

magnetic moments of the dysprosium (Dy) and cobalt (Co) sublattices are aligned in an

antiparallel fashion.[2][3] At lower temperatures, the total magnetic moment is dominated by the

large magnetic moment of the Dy atoms.[2][3] As the temperature increases, the magnetization
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of the Dy sublattice decreases more rapidly than that of the Co sublattice, leading to a

compensation temperature, estimated to be around 380 K, where the net magnetization

becomes zero.[2][3]

Below is a comparative table summarizing the key magnetic properties of CoDy3 and other

selected RCo3 compounds.

Property CoDy3 GdCo3 ErCo3

Ordering Temperature

(Curie Temp.)
~400 K ~614 K ~389 K

Compensation

Temperature
~380 K[2][3] None ~230 K

Saturation

Magnetization (at 4 K)
~5.4 µB/f.u.[4] ~2.3 µB/f.u. ~3.7 µB/f.u.

Saturation

Magnetization (at 300

K)

832 kA/m[4] - -

Anisotropy Uniaxial Uniaxial Planar

Thermal Stability: A Key Consideration for
Applications
The thermal stability of rare-earth-cobalt intermetallics is a critical parameter for their practical

application, especially in high-temperature environments. While specific decomposition

temperatures for the RCo3 series are not readily available in a comparative context, thermal

analysis techniques such as Differential Thermal Analysis (DTA) and Thermogravimetric

Analysis (TGA) are employed to determine their phase stability and oxidation resistance. The

stability is influenced by factors such as the specific rare-earth element and the stoichiometry of

the compound.

Experimental Protocols: Unveiling Material
Properties
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The characterization of CoDy3 and other rare-earth-cobalt intermetallics involves a suite of

sophisticated experimental techniques.

Structural Characterization
X-Ray Diffraction (XRD): Powder or single-crystal XRD is used to determine the crystal

structure, lattice parameters, and phase purity of the synthesized materials. Rietveld

refinement of the diffraction data provides detailed structural information.[1]

Magnetic Measurements
Vibrating Sample Magnetometry (VSM) and Superconducting Quantum Interference Device

(SQUID) Magnetometry: These techniques are employed to measure the temperature and

magnetic field dependence of magnetization. This allows for the determination of key

parameters such as Curie temperature, compensation temperature, saturation

magnetization, and coercivity.[5]

Faraday Method: This method can be used to measure magnetic susceptibility as a function

of temperature.[6]

Thermal Analysis
Differential Thermal Analysis (DTA) and Differential Scanning Calorimetry (DSC): These

methods are used to identify phase transition temperatures, including melting points and

solid-state transformations, by measuring the heat flow to or from a sample as a function of

temperature.

Thermogravimetric Analysis (TGA): TGA measures the change in mass of a sample as a

function of temperature, providing information on its thermal stability and oxidation behavior.

Logical Workflow for Material Characterization
The following diagram illustrates a typical workflow for the synthesis and characterization of

rare-earth-cobalt intermetallics.
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Fig. 1: Experimental workflow for R-Co intermetallics.

This comparative guide highlights the key structural, magnetic, and thermal properties of

CoDy3 in relation to other rare-earth-cobalt intermetallics. The rich variety in their magnetic

behavior, driven by the interplay between the rare-earth and cobalt sublattices, continues to

make them a fertile ground for fundamental research and the development of new magnetic

materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Magnetic, Electronic Structure and Micromagnetic Properties of Ferrimagnetic DyCo3 as a
Platform for Ferrimagnetic Skyrmions [mdpi.com]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b15483335?utm_src=pdf-body-img
https://www.benchchem.com/product/b15483335?utm_src=pdf-custom-synthesis
https://www.mdpi.com/2079-4991/15/8/606
https://www.mdpi.com/2079-4991/15/8/606
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15483335?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. journals.aps.org [journals.aps.org]

3. journals.aps.org [journals.aps.org]

4. Magnetic, Electronic Structure and Micromagnetic Properties of Ferrimagnetic DyCo3 as a
Platform for Ferrimagnetic Skyrmions - PMC [pmc.ncbi.nlm.nih.gov]

5. researchgate.net [researchgate.net]

6. journals.aps.org [journals.aps.org]

To cite this document: BenchChem. [A Comparative Study of CoDy3 and Other Rare-Earth-
Cobalt Intermetallics]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15483335#comparative-study-of-cody3-with-other-
rare-earth-cobalt-intermetallics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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